2-(4-Oxothieno[3,2-c]pyridin-5(4H)-yl)acetic acid

• IUPAC Name: 2-(4-oxothieno[3,2-c]pyridin-5-yl)acetic acid
• InChI: InChI=1S/C9H7NO3S/c11-8(12)5-10-3-1-7-6(9(10)13)2-4-14-7/h1-4H,5H2,(H,11,12)
• InChI Key: XFDQPDDFFGWKQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C2=C1SC=C2)CC(=O)O
• Molecular Formula: C9H7NO3S
• DSSTOX Substance ID: DTXSID00677493
• Molecular Weight: 209.22 g/mol
• CAS RN: 1243101-05-4

Description

“2-(4-Oxothieno[3,2-c]pyridin-5(4H)-yl)acetic acid” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

The synthesis of such compounds often involves the use of Grignard reagents. Addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C can afford 2-substituted pyridines in good yields. By exchanging acetic anhydride for DMF in the second step, 2-substituted pyridine N-oxides can be obtained, enabling the synthesis of 2,6-disubstituted pyridines.

Molecular Structure Analysis

The molecular structure of “2-(4-Oxothieno[3,2-c]pyridin-5(4H)-yl)acetic acid” is complex due to the presence of multiple rings and functional groups. The compound contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. It also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom.

Chemical Reactions Analysis

The compound can undergo a variety of chemical reactions. For instance, it can participate in cross-coupling reactions with aryl bromides in the presence of a palladium catalyst. It can also undergo alkylation reactions with alkyl halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(4-Oxothieno[3,2-c]pyridin-5(4H)-yl)acetic acid” would depend on its exact molecular structure. Pyridine is a polar molecule and is miscible with water. It also has a distinctive, unpleasant fish-like odor.

Scientific Research Applications

Chemical Properties and Synthesis

• Synthetic Methodologies : A comprehensive review on the synthetic methods of (S)-clopidogrel, a compound closely related to the queried chemical structure, highlights the synthetic community's efforts to devise facile synthetic approaches due to its pharmaceutical importance. This review discusses the pros and cons of each synthetic methodology, which could be beneficial for further developments in synthetic methodologies for related compounds (Saeed et al., 2017).

Biological and Electrochemical Activities

• Organic Acid Properties : The review on the chemistry and properties of pyridine derivatives outlines the preparation procedures, properties, and a summary of complex compounds. It also touches on the important properties such as spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity. This information could suggest potential interest points for investigation into analogues, including the specific compound (Boča et al., 2011).

Environmental Impact and Treatment

• Pervaporation Separation Techniques : A review focusing on the pervaporation separation of water–acetic acid mixtures using polymeric membranes could offer insights into environmental and industrial applications. This process is economical and environmentally clean, suggesting potential research avenues for the separation or treatment of waste streams containing similar compounds (Aminabhavi & Toti, 2003).

Potential Applications in Material Science

• Organic Corrosion Inhibitors : Research on organic inhibitors in acidic media, including those containing carboxylic acids similar to the compound of interest, indicates applications in protecting metals during industrial cleaning processes. These inhibitors demonstrate reduced metallic dissolution and could be directly relevant to the research or development of new materials or protective coatings (Goyal et al., 2018).

Safety And Hazards

The safety and hazards associated with “2-(4-Oxothieno[3,2-c]pyridin-5(4H)-yl)acetic acid” would depend on its exact molecular structure and the conditions under which it is handled. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on “2-(4-Oxothieno[3,2-c]pyridin-5(4H)-yl)acetic acid” could include exploring its potential uses in drug synthesis and other applications in organic chemistry.